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] . Rate due to .
Trial | Cancer Primary Reason for Common AEs Leading to
. . . Adverse Events . . .
Type Discontinuation Discontinuation
(AESs)
BURAN (HNSCC) Disease Progression 45.2% (combo Not specified
[1] arm) vs. 16.9%
(mono)
Phase 1 (ER+ Protocol-specified DLTs Not specified Fatigue, transaminase
Breast Cancer) elevation, rash, diarrhea
(2]
BELLE-2 (Breast Intolerable AEs Frequent Hyperglycemia, increased
Cancer) [3] [4] ALT/AST, rash, mood alterations

Guide to Adverse Event Management & Discontinuation

For researchers designing protocols, the following guidelines synthesized from clinical trials can help define

stopping rules.

Laboratory Abnormalities
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e Hepatic Toxicity: Interrupt treatment for Grade 22 transaminase elevations until resolution to <
Grade 1. Discontinue permanently if resolution takes >7 days or for Grade 3/4 elevations that
require a dose reduction [2].

¢ Hyperglycemia: Discontinuation is typically required for recurrent Grade 3 hyperglycemia (fasting
glucose >250-500 mg/dL) despite optimal medical management and dose reduction [3].

Clinical Adverse Events

e Mood Disorders: Permanently discontinue for 2Grade 3 depression, anxiety, or other mood
alterations. Many trials excluded patients with a significant history of psychiatric illness [2] [5].

e Rash: Omit dose for Grade 3 rash until resolution to < Grade 1. If resolution occurs within 7 days,
reduce the dose by one level. Permanently discontinue if resolution takes >7 days or for Grade 4
rash [2].

e Other Non-Laboratory AEs: Discontinue for any 2Grade 3 non-hematologic toxicity (e.g., severe
fatigue, nausea, diarrhea) that persists despite intensive supportive care and appropriate dose
interruptions [2].

Experimental Protocol Considerations

When establishing criteria for a preclinical or clinical study, incorporate these key elements:

e Baseline Screening: Exclude subjects with uncontrolled medical conditions, including pre-existing
major depression, anxiety disorders, active cardiac disease, or uncontrolled diabetes [2] [5].

¢ Routine Monitoring: Implement frequent safety assessments, especially during initial cycles. This
includes fasting glucose, liver function tests (LFTs), and mood questionnaires (e.g., PHQ-9,
GAD-7) [2] [5].

¢ Dose Modification Rules: Define clear rules for dose interruptions and reductions before
proceeding to permanent discontinuation. Most trials allowed up to two dose reductions [2].

The following workflow diagram outlines the decision-making process for managing buparlisib treatment in

response to adverse events:
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Buparlisib Adverse Event Management
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Buparlisib/Chemo Combo Misses OS Mark in PD-1- ... [oncnursingnews.com]

2. A phase 1 trial of BKM120 (Buparlisib) in combination with ... [pmc.ncbi.nlm.nih.gov]
3. sciencedirect.com/topics/medicine-and-dentistry/ buparlisib [sciencedirect.com]

4. Buparlisib plus fulvestrant versus placebo ... [sciencedirect.com]

5. Phase 2 study of buparlisib (BKM120), a pan-class | PI3K inhibitor, in... [breast-cancer-

research.biomedcentral.com]

To cite this document: Smolecule. [Discontinuation Criteria & Rates in Clinical Trials]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548230#buparlisib-

treatment-discontinuation-criteria]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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